Cas no 1702782-15-7 (2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine
• CAS No: 1702782-15-7
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 6064124
• PubChem ID: 107361206
• Update Time: 2025-05-20

2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine
• EN300-1982691
• 1702782-15-7

• Inchi： 1S/C8H12ClNS/c1-8(2,5-10)7-6(9)3-4-11-7/h3-4H,5,10H2,1-2H3
• InChI Key： CRXSMMXUOSGBBO-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C)(C)CN

Computed Properties

• Exact Mass: 189.0378983g/mol
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine

Introduction to 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 1702782-15-7)

2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1702782-15-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, featuring a thiophene core substituted with a chloro group and an amine functional group. The structural arrangement of this molecule imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine consists of a thiophene ring at the 3-position substituted with a chloro group, linked to a propyl chain terminated by an amine group. The presence of the chloro group on the thiophene ring enhances its reactivity, making it a versatile building block for further functionalization. Additionally, the methyl group on the propyl chain contributes to steric and electronic effects that influence its interactions with biological targets.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophene-based compounds have been extensively studied for their potential applications in drug discovery, particularly in the development of antimicrobial, antifungal, and anti-inflammatory agents. The amine functionality in 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine allows for further derivatization, enabling the synthesis of more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By modifying the structure of 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine, researchers can develop novel inhibitors that target specific kinases with high selectivity and potency. Recent studies have demonstrated that thiophene derivatives exhibit promising activity against tyrosine kinases, which are key targets in oncology.

The chemical reactivity of 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine also makes it a valuable tool in organic synthesis. The chloro group on the thiophene ring can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and ethers. This flexibility enables chemists to design molecules with tailored properties for specific applications.

Furthermore, 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine has shown potential in the development of materials with unique electronic properties. Thiophene-based polymers are known for their semiconducting behavior, making them suitable for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other electronic devices. The incorporation of this compound into polymer backbones can enhance charge transport properties and improve device performance.

The pharmaceutical industry has also explored the use of thiophene derivatives as scaffolds for drug development due to their favorable pharmacokinetic profiles. These compounds often exhibit good solubility, bioavailability, and metabolic stability, which are essential characteristics for successful drug candidates. The amine group in 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity and efficacy.

In conclusion, 2-(3-chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 1702782-15-7) is a multifaceted compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active agents and advanced materials. As research continues to uncover new therapeutic targets and technological applications, compounds like this will undoubtedly play a crucial role in shaping the future of medicine and materials science.